REACTION_SMILES
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[C-:14]#[Si+:15].[C:1]([CH3:2])([CH3:3])([CH3:4])[N:5]1[O:6][CH:7]1[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[C:1]([CH3:2])([CH3:3])([CH3:4])[N+:5]([O-:6])=[CH:7][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Type
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reactant
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Smiles
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[C-]#[Si+]
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reactant
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Smiles
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CC(C)(C)N1OC1c1ccccc1
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Name
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Type
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product
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Smiles
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CC(C)(C)[N+]([O-])=Cc1ccccc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_SMILES
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[C-:14]#[Si+:15].[C:1]([CH3:2])([CH3:3])([CH3:4])[N:5]1[O:6][CH:7]1[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[C:1]([CH3:2])([CH3:3])([CH3:4])[N+:5]([O-:6])=[CH:7][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[C-]#[Si+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)N1OC1c1ccccc1
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Name
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Type
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product
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Smiles
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CC(C)(C)[N+]([O-])=Cc1ccccc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |